
Propane-1,2,3-triyl tripalmitate-d9 certificate of
analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Propane-1,2,3-triyl tripalmitate-d9

Cat. No.: B12298943 Get Quote

Technical Guide: Propane-1,2,3-triyl tripalmitate-
d9
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Propane-1,2,3-triyl
tripalmitate-d9, a deuterated internal standard essential for quantitative analysis in mass

spectrometry-based studies.

Compound Information
Propane-1,2,3-triyl tripalmitate-d9 is the deuterium-labeled version of Propane-1,2,3-triyl

tripalmitate, an endogenous metabolite.[1][2] Its primary application is as an internal standard

for the quantification of its unlabeled counterpart in various biological matrices.[1] The

incorporation of nine deuterium atoms provides a distinct mass shift, facilitating its

differentiation from the endogenous analyte in mass spectrometry assays.
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Identifier Value

Chemical Formula C₅₁H₈₉D₉O₆

Molecular Weight 816.38 g/mol [3]

CAS Number 285979-78-4[3]

Synonyms Tripalmitin-d9, Glyceryl tripalmitate-d9

Analytical Specifications
The following table summarizes the typical analytical specifications for Propane-1,2,3-triyl
tripalmitate-d9, ensuring its suitability for use as an internal standard in regulated and

research environments.

Test Specification Method

Purity ≥ 98% HPLC/ELSD

Isotopic Purity ≥ 99% Deuterium Mass Spectrometry

Identity Conforms to structure
¹H NMR, ¹³C NMR, Mass

Spectrometry

Appearance White to off-white solid Visual Inspection

Solubility
Soluble in Chloroform, Ethyl

Acetate
Visual Inspection

Experimental Protocols
Detailed methodologies for the key analytical tests are provided below.

Purity Determination by High-Performance Liquid
Chromatography (HPLC) with Evaporative Light
Scattering Detection (ELSD)
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Instrumentation: Agilent 1260 Infinity II HPLC system or equivalent, equipped with an ELSD

detector.

Column: C18, 4.6 x 150 mm, 5 µm particle size.

Mobile Phase A: Water

Mobile Phase B: Acetonitrile/Isopropanol (80:20, v/v)

Gradient: 90% B to 100% B over 15 minutes, hold at 100% B for 5 minutes.

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Detector Settings: Nebulizer Temperature: 40°C, Evaporator Temperature: 60°C, Gas Flow:

1.5 SLM.

Sample Preparation: The sample is dissolved in chloroform at a concentration of 1 mg/mL.

Isotopic Purity and Identity Confirmation by Mass
Spectrometry

Instrumentation: High-resolution mass spectrometer (e.g., Orbitrap or TOF).

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Infusion Solvent: Acetonitrile/Methanol (1:1, v/v) with 0.1% formic acid.

Data Acquisition: Full scan mode from m/z 150-1200.

Analysis: The isotopic distribution is analyzed to confirm the incorporation of nine deuterium

atoms and to determine the percentage of the d9 species. The accurate mass measurement

of the parent ion is used to confirm the elemental composition.

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
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Instrumentation: Bruker Avance III 500 MHz NMR spectrometer or equivalent.

Solvent: Chloroform-d (CDCl₃)

¹H NMR: A standard proton experiment is run to confirm the absence of significant proton

signals in the deuterated positions and to verify the overall structure.

¹³C NMR: A standard carbon experiment is performed to confirm the carbon backbone of the

molecule.

Workflow and Signaling Pathway Diagrams
Analytical Workflow for Quantification using an Internal
Standard
The following diagram illustrates the typical workflow for using Propane-1,2,3-triyl
tripalmitate-d9 as an internal standard in a quantitative mass spectrometry assay.
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Caption: Workflow for quantitative analysis using an internal standard.

Logical Relationship of Analytical Data
This diagram shows the logical flow of how different analytical techniques contribute to the final

certification of the material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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